8-Hydroxyjulolidine

Description

8-Hydroxyjulolidine is a versatile organic compound with the molecular formula C$_{12}$H$_{15}$NO and a molecular mass of approximately 189.25 g/mol . It is known for its applications in various fields, including organic synthesis, fluorescent dyes, organic electronics, photochemical studies, analytical chemistry, and pharmaceutical development .

Fluorescent Dyes and Biological Imaging

8-Hydroxyjulolidine is used in the development of fluorescent dyes for biological imaging, enabling precise visualization of cellular processes .

Organic Electronics

It is applied in the fabrication of organic light-emitting diodes (OLEDs), enhancing display efficiency and color quality in consumer electronics .

Photochemical Studies

The compound is utilized in photochemical research to understand light-induced reactions, which can contribute to advancements in solar energy technologies .

Analytical Chemistry

8-Hydroxyjulolidine serves as a reagent in various analytical techniques, aiding in the detection and quantification of specific compounds in complex mixtures .

Pharmaceutical Development

Its properties make it a candidate for developing new pharmaceutical agents, particularly in neurochemistry, where it may help study neurotransmitter systems .

Research Findings

Recent studies have focused on the structural and chemical properties of 8-hydroxyjulolidine. Density functional theory (DFT) studies have been used to optimize its molecular structure, comparing theoretical models with experimental data . The compound's unique structural features, such as intramolecular hydrogen bonding, contribute to its stability and reactivity.

Comparison with Related Compounds

While 8-hydroxyjulolidine has distinct applications, compounds like 8-hydroxyquinoline exhibit a wide range of biological activities, including antimicrobial, anticancer, and antifungal effects . These compounds are also used in OLEDs and as fluorescent chemosensors for metal ions .

Applications of 8-Hydroxyjulolidine

Application	Description
Fluorescent Dyes	Used in biological imaging
Organic Electronics	Enhances OLED efficiency and color quality
Photochemical Studies	Contributes to understanding light-induced reactions
Analytical Chemistry	Acts as a reagent for compound detection and quantification
Pharmaceutical Development	Potential in neurochemistry for studying neurotransmitter systems

• CAS No.: 41175-50-2
• Product Name: 8-Hydroxyjulolidine
• Molecular Formula: C12H15NO
• Molecular Weight: 189.25 g/mol
• IUPAC Name: 1-azatricyclo[7.3.1.05,13]trideca-5,7,9(13)-trien-6-ol
• Standard InChI: InChI=1S/C12H15NO/c14-11-6-5-9-3-1-7-13-8-2-4-10(11)12(9)13/h5-6,14H,1-4,7-8H2
• Standard InChIKey: FOFUWJNBAQJABO-UHFFFAOYSA-N
• SMILES: C1CC2=C3C(=C(C=C2)O)CCCN3C1
• Canonical SMILES: C1CC2=C3C(=C(C=C2)O)CCCN3C1
• Purity: 97%min
• PubChem Compound: 170474
• Last Modified: Aug 15 2023